Cas no 1104643-34-6 (Tert-butyl 2-(pyrazin-2-yl)propanoate)
1104643-34-6 structure
Product Name:Tert-butyl 2-(pyrazin-2-yl)propanoate
CAS No:1104643-34-6
MF:C11H16N2O2
MW:208.256942749023
CID:2127637
Update Time:2023-08-04
Tert-butyl 2-(pyrazin-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(pyrazin-2-yl)propanoate
- KSYCMLWDBIPVEH-UHFFFAOYSA-N
- tert-butyl 2-pyrazin-2-ylpropanoate
- Tert-butyl 2-(pyrazin-2-yl)propanoate
-
- Inchi: 1S/C11H16N2O2/c1-8(9-7-12-5-6-13-9)10(14)15-11(2,3)4/h5-8H,1-4H3
- InChI Key: KSYCMLWDBIPVEH-UHFFFAOYSA-N
- SMILES: O(C(C(C)C1C=NC=CN=1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Topological Polar Surface Area: 52.1
Tert-butyl 2-(pyrazin-2-yl)propanoate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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